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Compound of Interest

Compound Name: Sumaresinolic acid
Cat. No.: B12457616
Get Quote
\ J

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of sumaresinolic acid, a naturally
occurring pentacyclic triterpenoid. This guide details its chemical identity, physicochemical
properties, and known biological activities, with a focus on its potential therapeutic applications.

Chemical Identity

Sumaresinolic acid is a pentacyclic triterpenoid belonging to the oleanane class.

IUPAC Name: (4aS,6aR,6aS,6bR,8R,8aR,10S,12aR,14bS)-8,10-dihydroxy-2,2,6a,6b,9,9,12a-
heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid[1]
[2].

Synonyms:[1][2]
e 3[3,6B-dihydroxyolean-12-en-28-oic acid
e Sumaresinol

¢ 6B3-hydroxy-oleanolic acid
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Olean-12-en-28-oic acid, 3,6-dihydroxy-, (33,6[3)-

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of

sumaresinolic acid.

Property Value Source
Molecular Formula C30H4804 PubChem[1][2]
Molecular Weight 472.7 g/mol PubChem[1][2]
XLogP3-AA 6.1 PubChem[2]
Hydrogen Bond Donor Count 3 PubChem|[2]
Hydrogen Bond Acceptor

Count 4 PubChem][2]
Rotatable Bond Count 1 PubChem|[2]
Exact Mass 472.35526001 g/mol PubChem|[2]
Monoisotopic Mass 472.35526001 g/mol PubChem[2]
Topological Polar Surface Area  77.8 A2 PubChem][2]
Heavy Atom Count 34 PubChem|[2]

Biological Activities and Potential Therapeutic

Applications
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While research specifically on sumaresinolic acid is limited, its structural similarity to other
well-studied triterpenoids, such as oleanolic acid and ursolic acid, suggests it may possess
similar biological activities. These activities include anti-inflammatory, antioxidant, and
anticancer effects.

Anti-inflammatory Activity

Triterpenoids of the oleanane class have been shown to exert anti-inflammatory effects through
the modulation of key signaling pathways, such as the NF-kB pathway.

Antioxidant Activity

The antioxidant properties of related triterpenoids are attributed to their ability to activate the
Keapl-Nrf2 signaling pathway, a primary regulator of cellular defense against oxidative stress.

Anticancer Activity

The anticancer potential of similar compounds is linked to their ability to influence multiple
signaling pathways, including the PI3K/Akt pathway, which is crucial for cell growth and
survival.

Quantitative Biological Activity Data (of the related compound Oleanolic Acid):

Cell Line Assay ICs0 (M) Reference
RAW 264.7 (murine NO Inhibition (Anti-
_ 42.91 + 0.27 (72h) [3]
macrophage) inflammatory)
HCT-116 (colon 40 pg/mL (~84.6 uM
( Cell Viability M9 ( HM) [4]
cancer) (48h)

Note: The ICso values presented above are for the structurally similar compound oleanolic acid
and should be considered indicative of the potential activity of sumaresinolic acid.

Experimental Protocols

The following sections outline generalized experimental protocols for the isolation,
characterization, and biological evaluation of sumaresinolic acid.
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Isolation and Purification

Objective: To isolate and purify sumaresinolic acid from a plant source.
Methodology:
o Extraction:

o Air-dry and pulverize the plant material (e.g., leaves, roots).

o Perform sequential extraction with solvents of increasing polarity, such as hexane,
dichloromethane, and methanol[5].

o Concentrate the extracts under reduced pressure.

o Chromatographic Purification:

o

Subject the crude extract to column chromatography on silica gel[6].

[¢]

Elute with a gradient of solvents, for example, a mixture of n-hexane and ethyl acetate[7].

[e]

Monitor the fractions using Thin Layer Chromatography (TLC).

[e]

For further purification, techniques like pH-zone-refining countercurrent chromatography or
flash chromatography can be employed[7][8][9].

Characterization

Objective: To confirm the identity and purity of the isolated sumaresinolic acid.
Methodology:
e Spectroscopic Analysis:

o Nuclear Magnetic Resonance (NMR): Record *H and *3C NMR spectra to elucidate the
chemical structure. The data for the structurally similar oleanolic acid can be used as a
reference[10][11].
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o Mass Spectrometry (MS): Perform mass spectrometric analysis to determine the
molecular weight and fragmentation pattern[12].

Biological Activity Assays

Objective: To evaluate the free radical scavenging activity of sumaresinolic acid.

Methodology:[13][14][15][16][17]

Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

Prepare various concentrations of sumaresinolic acid in a suitable solvent.

In a 96-well plate, mix the DPPH solution with the test compound solutions.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

Calculate the percentage of radical scavenging activity and determine the ICso value.

Objective: To assess the anti-inflammatory potential of sumaresinolic acid by measuring the

inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:[3]

Culture RAW 264.7 murine macrophage cells in a 96-well plate.

Treat the cells with various concentrations of sumaresinolic acid for a specified period.
Stimulate the cells with LPS to induce NO production.

After incubation, collect the cell culture supernatant.

Determine the nitrite concentration in the supernatant using the Griess reagent.

Measure the absorbance at 540 nm and calculate the percentage of NO inhibition to
determine the ICso value.
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Objective: To determine the cytotoxic effect of sumaresinolic acid on cancer cell lines.

Methodology:[18][19][20][21]

Seed cancer cells in a 96-well plate and allow them to adhere overnight.

e Treat the cells with various concentrations of sumaresinolic acid and incubate for 24-72
hours.

e Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well
and incubate for 2-4 hours to allow the formation of formazan crystals.

o Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).
» Measure the absorbance at 570 nm using a microplate reader.

o Calculate the percentage of cell viability and determine the ICso value.

Signaling Pathways and Mechanisms of Action

The biological activities of triterpenoids like sumaresinolic acid are mediated through the
modulation of complex signaling pathways.

NF-kB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-kB) pathway is a key regulator of the inflammatory response.
In its inactive state, NF-kB is sequestered in the cytoplasm by inhibitor of kB (IkB) proteins.
Upon stimulation by inflammatory signals, kB is phosphorylated and degraded, allowing NF-kB
to translocate to the nucleus and activate the transcription of pro-inflammatory genes.
Triterpenoids can inhibit this pathway, thereby reducing inflammation[4][12][22].
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NF-kB Signaling Pathway Inhibition

Keapl-Nrf2 Signhaling Pathway in Oxidative Stress

The Keapl-Nrf2 pathway is the primary regulator of the cellular antioxidant response. Under
normal conditions, Kelch-like ECH-associated protein 1 (Keapl) targets Nuclear factor
erythroid 2-related factor 2 (Nrf2) for degradation. In the presence of oxidative stress, this
interaction is disrupted, allowing Nrf2 to accumulate in the nucleus and activate the
transcription of antioxidant response element (ARE)-dependent genes. Triterpenoids can
activate this pathway, enhancing the cell's antioxidant capacity[23][24][25][26].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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